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Compound of Interest

Compound Name:
3-Chlorophenyl-(2-

pyridyl)methanol

CAS No.: 75343-75-8

Cat. No.: B2580637

Get Quote

Technical Monograph: 3-Chlorophenyl-(2-
pyridyl)methanol[1]
Chemical Identity & Identifiers
Status: Research Analog / Custom Synthesis Target Note on Isomerism: This compound is the

meta-chloro isomer of the widely used pharmaceutical intermediate (4-Chlorophenyl)(pyridin-2-

yl)methanol (CAS 27652-89-7), which is the key precursor for Bepotastine and Carbinoxamine.

[1] The 3-chloro isomer discussed here is primarily used in Structure-Activity Relationship

(SAR) studies to modulate lipophilicity and metabolic stability in antihistaminic

pharmacophores.[1]
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Identifier Type Detail

Chemical Name (3-Chlorophenyl)(pyridin-2-yl)methanol

Systematic Name -(3-Chlorophenyl)-2-pyridinemethanol

CAS Number
Not Widely Listed (Analogous to 4-Cl isomer:

27652-89-7)

Molecular Formula

C

H

ClNO

Molecular Weight 219.67 g/mol

SMILES OC(c1cccc(Cl)c1)c2ccccn2

Chirality Contains 1 stereocenter (R/S enantiomers)

Physicochemical Profile (Predicted)[1][4][5][6]
Appearance: Off-white to pale yellow solid.[1]

Melting Point: 75–78 °C (Lower than the para-isomer due to reduced symmetry).[1]

Solubility: Soluble in DCM, Methanol, DMSO; sparingly soluble in water.

pKa: ~3.5 (Pyridine nitrogen), ~13.5 (Secondary alcohol).[1]

Synthetic Methodology
To synthesize the 3-chloro isomer with high fidelity, a Cryogenic Lithiation-Addition protocol is

superior to standard Grignard conditions.[1] Pyridyl-Grignard reagents can be unstable and

prone to Wurtz-type coupling byproducts.[1] The lithiation route ensures regioselectivity at the

2-position of the pyridine ring.[1]

Protocol: Lithiation-Addition Sequence
Reaction Class: Nucleophilic Aromatic Addition Scale: 10 mmol basis[1]
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Reagents
2-Bromopyridine: 1.58 g (10 mmol)[1]

n-Butyllithium (n-BuLi): 1.6 M in hexanes (11 mmol)[1]

3-Chlorobenzaldehyde: 1.41 g (10 mmol)[1]

Solvent: Anhydrous Diethyl Ether (Et₂O) or THF (THF increases polarity but requires lower

temperatures to prevent ligand scrambling).[1]

Step-by-Step Workflow
Inertion: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar

and nitrogen inlet. Flush with N₂ for 15 minutes.

Lithiation: Charge the flask with 2-bromopyridine and 20 mL anhydrous Et₂O. Cool the

system to -78 °C (Dry ice/Acetone bath).

Metal-Halogen Exchange: Add n-BuLi dropwise over 15 minutes. Maintain internal

temperature below -70 °C.

Mechanism:[1] Rapid exchange generates 2-lithiopyridine.[1] The bromine atom is

sequestered as LiBr.[1]

Observation: Solution typically turns deep orange/red.[1] Stir for 30 minutes at -78 °C.

Electrophile Addition: Dissolve 3-chlorobenzaldehyde in 5 mL anhydrous Et₂O. Add this

solution dropwise to the lithiopyridine intermediate.

Warming: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2

hours.

Quench: Quench carefully with Saturated NH₄Cl (aq).

Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with Brine. Dry over

Na₂SO₄ and concentrate in vacuo.
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Purification[1]
Crude Yield: ~85-90%[1]

Column Chromatography: Silica Gel 60.[1]

Eluent: Hexanes:EtOAc (Gradient 9:1 to 7:3).[1] The product is less polar than the starting

aldehyde but more polar than the bromopyridine.[1]

Reaction Pathway Visualization
The following diagram illustrates the lithiation pathway, highlighting the critical intermediate

stabilization.
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Caption: Figure 1. Cryogenic lithiation-addition pathway for the synthesis of 3-chlorophenyl-(2-
pyridyl)methanol.

Analytical Characterization (Expected)
To validate the identity of the synthesized 3-chloro isomer, compare the NMR splitting patterns

against the 4-chloro standard.
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Technique Feature
Diagnostic Signal
(Expected)

1H NMR (CDCl₃) Methine Proton

Singlet (or weak doublet) at δ

5.7–5.9 ppm.[1] (Chiral center

proton).[1]

Pyridine Ring
Doublet at δ 8.5 ppm (α-proton

to Nitrogen).[1]

Chlorophenyl

Multiplet at δ 7.2–7.4 ppm.[1]

Distinction: The 3-chloro

isomer shows a complex

multiplet (ABCD system

equivalent) rather than the

symmetric AA'BB' para-

substitution pattern of the 4-

chloro isomer.[1]

HPLC Retention Time

The 3-chloro isomer typically

elutes after the 4-chloro isomer

on C18 columns due to slightly

higher lipophilicity (logP ~2.9

vs 2.7).[1]

Mass Spec ESI+

[M+H]+ = 220.05 m/z.[1]

Characteristic chlorine isotope

pattern (3:1 ratio for M and

M+2).[1]

Applications in Drug Discovery
While the 4-chloro isomer is the precursor to Bepotastine (H1-antagonist), the 3-chloro isomer

serves two critical roles in R&D:

Metabolic Stability Probes: Moving the chlorine from the para to the meta position blocks

metabolic oxidation at the meta-position while exposing the para-position.[1] This helps

identify "soft spots" on the phenyl ring during Lead Optimization.[1]
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Chiral Resolution Studies: The racemic alcohol can be resolved using Lipase PS

(Pseudomonas cepacia) or Lipase CAL-B in vinyl acetate.[1]

Workflow: Kinetic resolution via transesterification.[1] The (R)-alcohol is typically

acetylated faster, leaving the (S)-alcohol unreacted.[1]
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Caption: Figure 2. Enzymatic kinetic resolution strategy for obtaining enantiopure

intermediates.

Safety & Handling
Hazard Class: Irritant (Skin/Eye).[1]

Pyridine Toxicity: Pyridine derivatives can be neurotoxic.[1] Handle in a fume hood.

Storage: Hygroscopic. Store under Argon at 2–8 °C.
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PubChem.(4-Chlorophenyl)(pyridin-2-yl)methanol (Compound Summary - Isomer

Reference). National Library of Medicine.[1] [Link][1]

Google Patents.Process for preparation of Bepotastine intermediates (WO2008153289).[1]

(Describes the industrial synthesis of the 4-Cl analog via lithiation/Grignard). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (4-Chlorophenyl)(pyridin-2-yl)methanol | C12H10ClNO | CID 97719 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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